Cas no 1261846-89-2 (4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261846-89-2
• MF: C₁₉H₁₂F₆N₂
• MW: 382.302405357361
• CID: 4984253
• Update Time: 2025-11-01

4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C19H12F6N2/c20-18(21,22)15-7-3-1-5-11(15)13-9-27-10-14(17(13)26)12-6-2-4-8-16(12)19(23,24)25/h1-10H,(H2,26,27)
• InChI Key： HHQPPZFCRWLYEK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=C(C2C=CC=CC=2C(F)(F)F)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 450
• XLogP3: 5.2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine

Introduction to 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261846-89-2)

4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261846-89-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by its pyridine core substituted with two 2-(trifluoromethyl)phenyl groups and an amino group, which collectively contribute to its distinct chemical properties and biological profiles.

The trifluoromethyl group is a well-known moiety in medicinal chemistry, known for its ability to enhance the lipophilicity and metabolic stability of molecules. This feature makes 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine a promising candidate for various drug discovery efforts, particularly in the development of small molecule inhibitors and modulators of biological targets.

Recent studies have explored the potential applications of 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted its activity as a potent inhibitor of a specific kinase involved in cancer progression. The researchers demonstrated that this compound effectively inhibited the kinase's activity in vitro and showed promising antiproliferative effects in cancer cell lines.

In another study, 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine was evaluated for its anti-inflammatory properties. The results indicated that it could significantly reduce the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have potential as an anti-inflammatory agent, particularly for conditions characterized by chronic inflammation.

The pyridine core of 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine is also noteworthy for its ability to form hydrogen bonds and participate in π-π stacking interactions, which can enhance its binding affinity to target proteins. These interactions are crucial for optimizing the compound's pharmacological properties and improving its therapeutic efficacy.

In terms of synthesis, 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine can be prepared through a series of well-established organic reactions. One common approach involves the condensation of 2-trifluoromethylbenzaldehyde with an appropriate amine followed by cyclization to form the pyridine ring. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 150°C to 160°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These properties are important considerations for its formulation and delivery as a pharmaceutical agent.

In conclusion, 4-Amino-3,5-bis(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261846-89-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its applications in various disease models, highlighting its importance in the field of drug discovery.